molecular formula C9H10N2O2 B011474 6-amino-4-methyl-2H-1,4-benzoxazin-3(4H)-one CAS No. 103361-43-9

6-amino-4-methyl-2H-1,4-benzoxazin-3(4H)-one

Cat. No. B011474
CAS RN: 103361-43-9
M. Wt: 178.19 g/mol
InChI Key: QXLKSGOSLHFMIU-UHFFFAOYSA-N
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Description

6-Amino-4-methyl-2H-1,4-benzoxazin-3(4H)-one is a heterocyclic compound with the empirical formula C9H10N2O2 . It is a solid substance with the following chemical structure: .

Scientific Research Applications

Histone Deacetylase Inhibition and Anticancer Activity

This compound has been studied for its potential as a histone deacetylase (HDAC) inhibitor . HDACs are enzymes that play a crucial role in regulating gene expression. Inhibitors of HDAC can induce cell cycle arrest, differentiation, and apoptosis in cancer cells, making them promising anticancer agents. Research has shown that derivatives of this compound exhibit significant inhibitory activity towards HDAC and demonstrate anticancer activity across various cancer cell lines, including colon, prostate, and lung cancer .

Antiproliferative Effects Against Cancer Cell Lines

Derivatives of 6-amino-4-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one have been synthesized and evaluated for their antiproliferative effects against multiple cancer cell lines . These studies involve assessing the compound’s ability to inhibit the growth of cancer cells, which is a critical step in the development of new anticancer drugs. Some derivatives have shown better activity than established chemotherapy agents like 5-fluorouracil, indicating their potential as effective anticancer drugs .

Kinase Inhibition and Potential Therapeutic Applications

Kinases are enzymes that play a vital role in cell signaling and are targets for drug development in various diseases. Certain derivatives of the compound have been tested for their activity against a panel of human kinases . Promising results were obtained, particularly against CDK5/P25 kinase, which is implicated in neurodegenerative diseases. This suggests potential therapeutic applications of these derivatives in treating conditions like Alzheimer’s disease .

Docking Assays for Drug Development

Docking assays are computational methods used to predict the interaction between a drug and its target enzyme or receptor. Derivatives of 6-amino-4-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one have been subjected to docking assays to analyze their binding mode and selectivity toward HDAC isoforms . This is crucial for understanding the mechanism of action and for optimizing the compounds for better efficacy and selectivity as anticancer agents .

Role in Cell Cycle Regulation and Apoptosis

Research indicates that certain derivatives can affect the cell cycle and induce apoptosis in cancer cells, similar to the reference compound SAHA . This is significant because controlling the cell cycle and inducing programmed cell death are key strategies in cancer therapy. The ability of these compounds to modulate these processes makes them valuable in the research and development of new anticancer treatments .

Safety and Hazards

  • Hazard Classification : Classified as Aquatic Chronic 3 (harmful to aquatic life) .
  • Storage Code : Non-combustible solid (WGK 3) .

properties

IUPAC Name

6-amino-4-methyl-1,4-benzoxazin-3-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H10N2O2/c1-11-7-4-6(10)2-3-8(7)13-5-9(11)12/h2-4H,5,10H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QXLKSGOSLHFMIU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=O)COC2=C1C=C(C=C2)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H10N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70377458
Record name 6-amino-4-methyl-2H-1,4-benzoxazin-3(4H)-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70377458
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

178.19 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-amino-4-methyl-2H-1,4-benzoxazin-3(4H)-one

CAS RN

103361-43-9
Record name 6-amino-4-methyl-2H-1,4-benzoxazin-3(4H)-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70377458
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 6-amino-4-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods I

Procedure details

Fe powder (4.1 g, 73.20 mmol) was added to a solution of 4-methyl-6-nitro-4H-benzo[1,4]oxazin-3-one (3.0 g, 14.42 mmol) in EtOH (100 ml) and water (50 ml). The mixture was stirred at 60° C. vigorously with a mechanic stirrer for 18 hours, then filtered through a celite cake. The filtrate was concentrated under reduced pressure to give 2.50 g of 6-amino-4-methyl-4H-benzo[1,4]oxazin-3-one as a solid, 98%.
Quantity
3 g
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100 mL
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50 mL
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4.1 g
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catalyst
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Synthesis routes and methods II

Procedure details

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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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